1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one

• IUPAC Name: 1-(4-fluorophenyl)-4-(2-oxa-9-azaspiro[4.5]decan-9-yl)butane-1,4-dione
• InChI: InChI=1S/C18H22FNO3/c19-15-4-2-14(3-5-15)16(21)6-7-17(22)20-10-1-8-18(12-20)9-11-23-13-18/h2-5H,1,6-13H2
• InChI Key: HUQHBBWTCMHBNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCOC2)CN(C1)C(=O)CCC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H22FNO3
• Molecular Weight: 319.4 g/mol

Description

1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one is a chemical compound that has been the subject of scientific research due to its potential use in the treatment of various diseases. This compound has been found to have unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one is not fully understood. However, it has been found to interact with certain receptors in the brain that are involved in the regulation of neurotransmitters. This interaction may lead to changes in the levels of neurotransmitters, which could have a therapeutic effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been found to have an effect on the levels of certain neurotransmitters in the brain, which could have a therapeutic effect.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one in lab experiments is its potential therapeutic effect on various diseases. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one. One direction is to investigate its potential use in the treatment of other diseases, such as depression and anxiety. Another direction is to further investigate its mechanism of action, which could lead to the development of more targeted therapies. Additionally, research could be conducted to optimize the synthesis method and improve the yield of the final product.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one involves a series of chemical reactions that require specialized equipment and expertise. The exact synthesis method is beyond the scope of this paper, but it involves the use of various reagents and solvents to produce the final product.

Scientific Research Applications

1-(4-fluorophenyl)-4-(2-oxa-7-azaspiro[4.5]dec-7-yl)-4-oxobutan-1-one has been the subject of scientific research due to its potential use in the treatment of various diseases. Some of the diseases that have been investigated include Alzheimer's disease, Parkinson's disease, and schizophrenia.